Cas no 33124-05-9 (5-Ethyl-1,3-oxazol-2-amine)

• Product Name: 5-Ethyl-1,3-oxazol-2-amine
• CAS No: 33124-05-9
• MF: C₅H₈N₂O
• MW: 112.129820823669
• CID: 2822418
• PubChem ID: 22661080
• Update Time: 2025-06-18

5-Ethyl-1,3-oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-1,3-oxazol-2-amine
• 5-ETHYLOXAZOL-2-AMINE
• 2-Oxazolamine, 5-ethyl-
• 5-ETHYL-OXAZOL-2-YLAMINE
• AB64704
• Z2692198844
• 5-Ethyl-1,3-oxazol-2-amine

• Inchi： 1S/C5H8N2O/c1-2-4-3-7-5(6)8-4/h3H,2H2,1H3,(H2,6,7)
• InChI Key： ABJMGNIYIIFOSZ-UHFFFAOYSA-N
• SMILES： O1C(N)=NC=C1CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 76.8
• XLogP3: 0.8
• Topological Polar Surface Area: 52

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 213.2±33.0 °C at 760 mmHg
• Flash Point: 82.7±25.4 °C
• Vapor Pressure: 0.2±0.4 mmHg at 25°C

5-Ethyl-1,3-oxazol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,5-disubstituted oxazoles